(13Z)‐β‐Carotene
(13Z)‐β‐Carotene
13-cis-beta-Carotene belongs to the class of organic compounds known as carotenes. These are a type of unsaturated hydrocarbons containing eight consecutive isoprene units. They are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. 13-cis-beta-Carotene is considered to be a practically insoluble (in water) and relatively neutral molecule. 13-cis-beta-Carotene has been detected in multiple biofluids, such as blood and breast milk.
Brand Name:
Vulcanchem
CAS No.:
6811-73-0
VCID:
VC0162400
InChI:
InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17-,32-18+,33-21+,34-22+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C
Molecular Formula:
C40H56
Molecular Weight:
536.9 g/mol
(13Z)‐β‐Carotene
CAS No.: 6811-73-0
Reference Standards
VCID: VC0162400
Molecular Formula: C40H56
Molecular Weight: 536.9 g/mol
| CAS No. | 6811-73-0 |
|---|---|
| Product Name | (13Z)‐β‐Carotene |
| Molecular Formula | C40H56 |
| Molecular Weight | 536.9 g/mol |
| IUPAC Name | 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11Z,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene |
| Standard InChI | InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17-,32-18+,33-21+,34-22+ |
| Standard InChIKey | OENHQHLEOONYIE-MZMZTKINSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(/C)\C=C\C=C(/C)\C=C\C2=C(CCCC2(C)C)C)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C |
| Description | 13-cis-beta-Carotene belongs to the class of organic compounds known as carotenes. These are a type of unsaturated hydrocarbons containing eight consecutive isoprene units. They are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. 13-cis-beta-Carotene is considered to be a practically insoluble (in water) and relatively neutral molecule. 13-cis-beta-Carotene has been detected in multiple biofluids, such as blood and breast milk. |
| Synonyms | 13-cis-β,β-Carotene |
| PubChem Compound | 10256668 |
| Last Modified | Nov 11 2021 |
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